Cas no 830926-07-3 (1H-Benzo[b]carbazole-6,11-dione, 5-ethyl-2,5-dihydro-3-methyl-)

• Product name: 1H-Benzo[b]carbazole-6,11-dione, 5-ethyl-2,5-dihydro-3-methyl-
• CAS No: 830926-07-3
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 678356
• PubChem ID: 71416404

1H-Benzo[b]carbazole-6,11-dione, 5-ethyl-2,5-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzo[b]carbazole-6,11-dione, 5-ethyl-2,5-dihydro-3-methyl-
• 5-ethyl-3-methyl-1,2-dihydrobenzo[b]carbazole-6,11-dione
• 5-Ethyl-3-methyl-2,5-dihydro-1H-benzo[b]carbazole-6,11-dione
• DTXSID40835797
• 830926-07-3

• Inchi： InChI=1S/C19H17NO2/c1-3-20-15-10-11(2)8-9-14(15)16-17(20)19(22)13-7-5-4-6-12(13)18(16)21/h4-7,10H,3,8-9H2,1-2H3
• InChI Key： BRCKCMHLVHWNHG-UHFFFAOYSA-N
• SMILES： CCN1C2=C(CCC(=C2)C)C3=C1C(=O)C4=CC=CC=C4C3=O

Computed Properties

• Exact Mass: 291.125928785g/mol
• Monoisotopic Mass: 291.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.1Ų